Cas no 103404-87-1 (4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt)

• Product Name: 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt
• CAS No: 103404-87-1
• MF: C₈H₁₇N₂NaO₄S
• MW: 260.286351919174
• MDL: MFCD02094609
• CID: 62378
• PubChem ID: 24895802
• Update Time: 2025-06-13

4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt
• HEPES hemisodium salt
• HEPES NA
• (HEPES)2-NA
• HEPES-0.5NA
• HEPES, SODIUM
• HEPES NA-SALT
• HEPES LOWSODIUM
• HEPES HEMISODIUM
• HEPES, HALF-SODIUM SALT
• 4- (2-hydroxyethyl) -1-piperazine ethanesulfonic acid disodium salt
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid) sodium salt
• 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid sodium salt
• C8H17N2NaO4S
• WAS-14
• HEPES sodium salt
• W-104397
• SY018360
• HEPES (sodium)
• N-(2-Hydroxyethyl)piperazine-N-(2-ethanesulfonicacid)hemisodiumsalt
• Tox21_302155
• HY-108535
• RDZTWEVXRGYCFV-UHFFFAOYSA-M
• HEPES sodium salt, biochemical grade
• HEPES sodium salt, BioPerformance Certified, suitable for cell culture, >=99.5%
• HEPES sodium salt, >=99.5% (titration)
• Sodium 4-(2-hydroxyethyl)piperazin-1-ylethanesulphonate
• 4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid, monosodium salt
• UNII-Z9FTO91O8A
• 75277-39-3
• HEPES sodium salt solution (1M)
• SCHEMBL229142
• CAS-75277-39-3
• EINECS 278-169-7
• HB5187
• sodium 2-[4-(2-hydroxyethyl)-1-piperazinyl]ethanesulfonate
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid)sodiumsalt
• HEPES, sodium salt
• AKOS015897769
• MFCD00036463
• 103404-87-1
• AKOS015964204
• F20319
• sodium N'-hydroxyethyl-N-piperazineethanesulfonate
• sodium 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate;Sodium 2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• Q27120698
• CHEBI:46758
• HEPES sodium salt, 98%
• FT-0610868
• N-2-Hydroxyethylpiperazine-N'-2-ethanesulphonic acid hemisodium salt
• 1-Piperazineethanesulfonic acid, 4-(2-hydroxyethyl)-, monosodium salt
• sodium 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate
• sodium;2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonate
• Sodium 2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• 1-Piperazineethanesulfonic acid, 4-(2-hydroxyethyl)-, sodium salt (1:1)
• CHEMBL3187284
• N-(2-Hydroxyethyl)piperazine-N'-2-ethanesulfonic acid,sodium salt
• HEPES sodium salt, Vetec(TM) reagent grade, 96%
• NCGC00255791-01
• DTXCID2024458
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid) hemisodium salt
• Z9FTO91O8A
• HEPES sodium salt, BioXtra, >=99.0% (titration)
• Sodium2-(4-(2-hydroxyethyl)piperazin-1-yl)ethanesulfonate
• sodium hepes
• AKOS015912229
• CS-0029103
• A838366
• DTXSID4044458
• inverted exclamation markY99% (titration)
• DA-53943

• MDL： MFCD02094609
• Inchi： 1S/C8H18N2O4S.Na/c11-7-5-9-1-3-10(4-2-9)6-8-15(12,13)14;/h11H,1-8H2,(H,12,13,14);/q;+1/p-1
• InChI Key： RDZTWEVXRGYCFV-UHFFFAOYSA-M
• SMILES： S(CCN1CCN(CCO)CC1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 260.08100
• Monoisotopic Mass: 260.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 92.29000
• LogP: -0.90190
• Vapor Pressure: No data available

4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt

Introduction to 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt (CAS No. 103404-87-1)

4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt, commonly referred to by its CAS number 103404-87-1, is a specialized zwitterionic compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, often abbreviated as HEPES hemisodium salt, is widely utilized as a buffering agent due to its exceptional chemical properties, which make it particularly suitable for maintaining stable pH conditions in biological systems.

The molecular structure of 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt consists of a piperazine ring substituted with a 2-hydroxyethyl group at the 4-position and a sulfonic acid group at the 1-position. The hemisodium salt form enhances its solubility in aqueous solutions, making it an ideal choice for applications in cell culture, enzyme assays, and other biochemical experiments where precise pH control is critical. The compound's pKa value of approximately 6.8 ensures effective buffering in the physiological pH range of 6.0 to 8.0, which is essential for maintaining optimal conditions for biological processes.

One of the most compelling attributes of HEPES hemisodium salt is its minimal interference with biological systems. Unlike some other buffering agents, such as Tris or phosphate buffers, HEPES does not chelate metal ions and has a low affinity for proteins. This characteristic makes it particularly valuable in applications where metal ion concentrations or protein interactions must be carefully controlled. For instance, in nuclear magnetic resonance (NMR) spectroscopy, HEPES is often used as a buffer because it does not significantly perturb the hydrogen bonding network of biomolecules, allowing for high-resolution structural analysis.

In recent years, 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt has been increasingly employed in the development of drug delivery systems and therapeutic agents. Its stability under various environmental conditions and compatibility with a wide range of biological molecules have made it a preferred choice for formulating novel pharmaceuticals. Researchers have explored its potential in creating controlled-release formulations that maintain consistent drug release profiles, thereby improving therapeutic efficacy and patient compliance.

The compound's utility extends beyond academic research; it has found practical applications in industrial biotechnology as well. In bioreactor systems used for large-scale cell cultivation, maintaining optimal pH is crucial for maximizing yield and product quality. HEPES hemisodium salt's ability to function effectively over prolonged periods without significant degradation or side effects makes it an indispensable component in these processes. Additionally, its use in high-performance liquid chromatography (HPLC) as a mobile phase additive has been reported to enhance resolution and reproducibility in analytical separations.

Advances in computational chemistry have further highlighted the significance of 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt. Molecular dynamics simulations have demonstrated its ability to form stable interactions with biomolecules, including proteins and nucleic acids, without causing denaturation or structural alterations. This insight has opened new avenues for designing molecular probes and inhibitors targeting specific biological pathways. For example, researchers have utilized HEPES-based buffers to stabilize enzyme-substrate complexes during kinetic studies, providing valuable data on reaction mechanisms and enzyme kinetics.

The environmental impact of using CAS No. 103404-87-1 has also been a subject of interest. Studies have shown that when disposed of properly, HEPES does not pose significant ecological risks due to its rapid biodegradation under aerobic conditions. However, like any chemical compound, improper handling or disposal can lead to unintended consequences. Therefore, adherence to regulatory guidelines regarding chemical waste management is essential to ensure sustainable use.

Future research directions involving HEPES hemisodium salt are likely to focus on expanding its applications in personalized medicine and precision therapeutics. Its role in developing patient-specific buffers for diagnostic assays and therapeutic treatments is being actively investigated. Moreover, the integration of HEPES into nanotechnology-based drug delivery systems promises to revolutionize how medications are administered, offering targeted therapies with reduced systemic side effects.

In conclusion,4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid hemisodium salt (CAS No. 103404-87-1) is a versatile and highly effective buffering agent with broad applications across academia and industry. Its unique chemical properties make it indispensable in biochemical research, pharmaceutical development, and biotechnological processes. As scientific understanding continues to evolve,HEPES hemisodium salt will undoubtedly play an even more pivotal role in advancing our ability to manipulate and understand complex biological systems.